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Compound of Interest

Compound Name: N,N-Dibutylacetamide

Cat. No.: B075695 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive overview of the solubility characteristics of N,N-
Dibutylacetamide. This document delves into the available solubility data, presents detailed

experimental protocols for its determination, and offers visual workflows to aid in experimental

design.

N,N-Dibutylacetamide, a tertiary amide with the chemical formula C₁₀H₂₁NO, is a colorless

liquid recognized for its potential as a versatile organic solvent.[1][2] Its molecular structure,

featuring a polar amide group and non-polar butyl chains, suggests its utility in dissolving a

range of organic compounds. This guide aims to consolidate the current understanding of its

solvent properties to support its application in pharmaceutical sciences and chemical research.

Quantitative Solubility Data
Quantitative solubility data for a wide array of organic compounds specifically in N,N-
Dibutylacetamide is not extensively available in publicly accessible literature. However, based

on its chemical structure and the general principles of solubility ("like dissolves like"), it is

anticipated to be a good solvent for many organic molecules. One calculated value indicates its

water solubility to be 5.3 g/L at 25°C. The solubility of other amide compounds can provide

some insight into the expected behavior of N,N-Dibutylacetamide. For instance, N,N-

Dimethylacetamide (DMAc), a structurally related solvent, is known for its exceptional ability to
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dissolve a wide range of substances, including many polymers and resins, and is miscible with

water and most common organic solvents like alcohols, ethers, and ketones.[3][4]

To facilitate further research and provide a foundational understanding, the following table

summarizes the known physical properties of N,N-Dibutylacetamide, which are crucial in

predicting its solubility behavior.

Property Value Reference

CAS Number 1563-90-2 [2][5][6]

Molecular Formula C₁₀H₂₁NO [1][2][5][6]

Molecular Weight 171.28 g/mol [1][5]

Boiling Point 247 °C [7]

Dielectric Constant 19.10 [7]

Calculated Water Solubility 5.3 g/L (25 °C)

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of organic compounds in N,N-Dibutylacetamide is

essential for its practical application. The following are detailed methodologies for key

experiments.

Thermodynamic Solubility Determination: The Shake-
Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a compound in a specific solvent.[3]

Materials:

N,N-Dibutylacetamide (solvent)

Organic compound of interest (solute)
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Analytical balance

Glass vials with screw caps

Thermostatically controlled shaker or water bath

Filtration device (e.g., syringe filter with a compatible membrane)

Analytical instrument for concentration measurement (e.g., HPLC, GC, UV-Vis

spectrophotometer)

Procedure:

Preparation of a Supersaturated Solution: Add an excess amount of the solid organic

compound to a glass vial containing a known volume or weight of N,N-Dibutylacetamide.

The presence of undissolved solid is crucial to ensure saturation.

Equilibration: Seal the vials and place them in a thermostatic shaker set to the desired

temperature. Agitate the mixture for a sufficient duration (typically 24-72 hours) to ensure the

system reaches thermodynamic equilibrium.

Phase Separation: After equilibration, cease agitation and allow the vials to stand

undisturbed at the controlled temperature for an adequate period to permit the excess solid

to sediment.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant,

ensuring no solid particles are disturbed. Immediately filter the solution using a syringe filter

that is chemically compatible with N,N-Dibutylacetamide.

Analysis: Analyze the concentration of the solute in the filtrate using a pre-validated

analytical method.

Calculation: The solubility is then calculated based on the determined concentration in the

saturated solution.

Gravimetric Analysis for Solubility Determination
For non-volatile solutes, a gravimetric method can be employed to determine solubility.
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Procedure:

Follow steps 1-4 of the Shake-Flask Method.

Solvent Evaporation: Accurately weigh a clean, dry container. Transfer a known mass or

volume of the clear, filtered saturated solution into the container. Carefully evaporate the

N,N-Dibutylacetamide under controlled conditions (e.g., in a vacuum oven at a temperature

that does not degrade the solute).

Mass Determination: Once the solvent is completely removed, reweigh the container with the

dried solute.

Calculation: The mass of the dissolved solute is the final weight minus the initial weight of the

empty container. The solubility can then be expressed in terms of mass of solute per mass or

volume of solvent.

Mandatory Visualizations
To aid in the conceptualization of the experimental process, the following diagrams illustrate the

logical workflows.
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Sample Preparation Measurement Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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